Cas no 890962-82-0 (N-(2,3-dimethylphenyl)-6-(methylsulfanyl)-1,3-benzothiazol-2-amine)

• Product Name: N-(2,3-dimethylphenyl)-6-(methylsulfanyl)-1,3-benzothiazol-2-amine
• CAS No: 890962-82-0
• MF: C₁₆H₁₆N₂S₂
• MW: 300.441640853882
• CID: 5510682
• Update Time: 2025-05-20

N-(2,3-dimethylphenyl)-6-(methylsulfanyl)-1,3-benzothiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(2,3-dimethylphenyl)-6-methylsulfanyl-1,3-benzothiazol-2-amine
• N-(2,3-dimethylphenyl)-6-(methylsulfanyl)-1,3-benzothiazol-2-amine

• Inchi： 1S/C16H16N2S2/c1-10-5-4-6-13(11(10)2)17-16-18-14-8-7-12(19-3)9-15(14)20-16/h4-9H,1-3H3,(H,17,18)
• InChI Key： QJHGTMSTCQKFOD-UHFFFAOYSA-N
• SMILES： S1C2=CC(SC)=CC=C2N=C1NC1=CC=CC(C)=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-(2,3-dimethylphenyl)-6-(methylsulfanyl)-1,3-benzothiazol-2-amine

Comprehensive Overview of N-(2,3-dimethylphenyl)-6-(methylsulfanyl)-1,3-benzothiazol-2-amine (CAS No. 890962-82-0)

N-(2,3-dimethylphenyl)-6-(methylsulfanyl)-1,3-benzothiazol-2-amine, identified by its CAS number 890962-82-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound belongs to the benzothiazole family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of the methylsulfanyl and dimethylphenyl substituents enhances its potential for interaction with biological targets, making it a subject of interest for researchers exploring novel therapeutic agents.

In recent years, the demand for benzothiazole derivatives has surged due to their promising pharmacological properties. Researchers are particularly interested in compounds like CAS 890962-82-0 for their potential roles in modulating enzyme activity or serving as building blocks for more complex molecules. The compound's unique structure, featuring a thioether linkage and aromatic rings, contributes to its stability and reactivity, which are critical for synthetic applications. This has led to its inclusion in studies focusing on anticancer agents, antimicrobial compounds, and neuroprotective drugs.

The synthesis of N-(2,3-dimethylphenyl)-6-(methylsulfanyl)-1,3-benzothiazol-2-amine typically involves multi-step organic reactions, including condensation and substitution processes. Advanced techniques such as HPLC and NMR spectroscopy are employed to ensure purity and structural confirmation. Given the growing emphasis on green chemistry, researchers are also exploring eco-friendly synthesis routes for this compound to minimize environmental impact. This aligns with the broader trend of sustainable drug development, a topic frequently searched by professionals in the field.

From a commercial perspective, CAS 890962-82-0 is available through specialized chemical suppliers, often in small quantities for research purposes. Its applications extend beyond pharmaceuticals, with potential uses in agrochemicals and material science. For instance, its aromatic and heterocyclic framework makes it a candidate for developing organic semiconductors or fluorescent probes, areas that are currently trending in scientific literature. The compound's versatility underscores its value in interdisciplinary research.

Safety and handling of N-(2,3-dimethylphenyl)-6-(methylsulfanyl)-1,3-benzothiazol-2-amine follow standard laboratory protocols. While it is not classified as a hazardous material, proper precautions such as the use of personal protective equipment (PPE) and adequate ventilation are recommended. Researchers often search for MSDS sheets and storage guidelines for such compounds, highlighting the importance of accessible safety data in scientific workflows.

In conclusion, CAS 890962-82-0 represents a compelling example of how benzothiazole derivatives continue to drive innovation in chemistry and biology. Its structural features and functional groups offer numerous possibilities for customization, making it a valuable tool for scientists tackling challenges in drug design and material engineering. As interest in targeted therapies and smart materials grows, compounds like this will likely remain at the forefront of research discussions.